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Compound of Interest

Propylene glycol isoceteth-3
Compound Name:
acetate

Cat. No.: B574843

Technical Support Center: 1,4-Dioxane in
Ethoxylated Compounds

This technical support center provides researchers, scientists, and drug development
professionals with essential information and troubleshooting guidance regarding the potential
for 1,4-dioxane contamination in ethoxylated compounds.

Frequently Asked Questions (FAQs)

Q1: What is 1,4-dioxane and why is it a concern in ethoxylated compounds?

Al: 1,4-Dioxane is a synthetic industrial chemical that is miscible in water.[1] It is not
intentionally added to products but can form as a byproduct during the manufacturing process
of ethoxylated ingredients.[2][3] The process, known as ethoxylation, involves adding ethylene
oxide to other chemicals to make them less harsh.[3] This process is common in the production
of surfactants, emulsifiers, and solvents used in cosmetics, personal care products, and
detergents.[2][4]

The primary concern is that 1,4-dioxane is considered a probable human carcinogen.[1][2][5]
The U.S. Environmental Protection Agency (EPA) has classified it as "likely to be carcinogenic
to humans," and the U.S. Department of Health and Human Services (HHS) considers it
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“reasonably anticipated to be a human carcinogen."[1][5] Long-term exposure in animal studies
has been linked to liver and nasal cancers.[5]

Q2: How is 1,4-dioxane formed during ethoxylation?

A2: 1,4-Dioxane is an unintentional byproduct of the ethoxylation process.[4][6] Ethylene oxide,
the key reagent in ethoxylation, can self-condense under certain reaction conditions to form
1,4-dioxane.[4][6] Specifically, the sulfation of alkyl ethoxylates to create alkyl ether sulfates,
such as sodium laureth sulfate (SLES), is a significant contributor to the formation of detectable
levels of 1,4-dioxane.[6]

Q3: What are the regulatory limits for 1,4-dioxane in consumer and pharmaceutical products?

A3: Regulatory limits for 1,4-dioxane vary by region and product type. In the United States, the
Food and Drug Administration (FDA) has recommended a limit of 10 parts per million (ppm) for
1,4-dioxane in cosmetics since the 1980s.[7] The European Commission's Scientific Committee
on Consumer Safety (SCCS) also considers trace levels up to 10 ppm in cosmetic products to
be safe for consumers.[8] More recently, states like New York have enacted stricter laws,
setting limits as low as 1 ppm for personal care products and 2 ppm for household cleaners.[9]

Q4: What are the common ethoxylated ingredients that may contain 1,4-dioxane?

A4: Researchers should be aware of ingredients that are likely to have undergone ethoxylation
and therefore may contain traces of 1,4-dioxane. These can often be identified by the following
in their names:

o "PEG" (Polyethylene Glycol)

e "Polyethylene”

o "Polyoxyethylene"

e "-eth-" (e.g., Sodium Laureth Sulfate)

e "-oxynol-"[2][3]
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Common examples include Polysorbate 20, Polysorbate 80, Sodium Laureth Sulfate (SLES),
and Ceteareth-20.[4][10]

Troubleshooting Guide
Issue: Unexpected results or cellular toxicity in experiments using ethoxylated compounds.

Possible Cause: Contamination of the ethoxylated compound with 1,4-dioxane. Even at low
concentrations, 1,4-dioxane can have unintended biological effects.

Troubleshooting Steps:
» Verify the Purity of Ethoxylated Reagents:

o Contact the supplier to request a certificate of analysis (CoA) that specifically includes
testing for 1,4-dioxane.

o If a CoAis unavailable or does not specify 1,4-dioxane levels, consider independent
analytical testing.

e Quantify 1,4-Dioxane Concentration:

o Utilize an appropriate analytical method to determine the concentration of 1,4-dioxane in
your reagent. Headspace Gas Chromatography-Mass Spectrometry (HS-GC/MS) is a
common and sensitive method.

o Purify the Ethoxylated Compound:

o If 1,4-dioxane levels are found to be unacceptably high, purification methods such as
vacuum stripping can be employed to reduce its concentration.[3]

o Consider Alternative Reagents:

o If purification is not feasible or desirable, switch to non-ethoxylated alternatives. Options
include alkyl polyglucosides (APGs), methyl ester sulfonates (MES), and other bio-based
surfactants.[9][11]
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Quantitative Data Summary

Table 1. Regulatory and Recommended Limits for 1,4-Dioxane

Agency/Region Product Type Recommended Limit (ppm)
FDA (USA) Cosmetics < 10[7]
SCCS (EV) Cosmetic Products <10[8]

New York State (USA)

Personal Care Products

< 1 (as of Dec 31, 2023)[8]

New York State (USA)

Household Cleaning Products

< 2 (as of Dec 31, 2022)[8]

ASEAN

Cosmetics

<10 (as of June 19, 2023)[8]

Table 2: Common Analytical Methods for 1,4-Dioxane Detection

Analytical Method

Sample
Preparation

Common
Application

Detection Limit

Headspace GC/MS

Direct injection of
liquid/solid sample

into headspace vial

Consumer products

(cosmetics, soaps)

2.3-7.1ppb[12]

Ultrasound-Assisted

Liquid cosmetics

GC-MS/MS with UAE ) ) Not specified
Extraction (shampoo, lotion)
GC-MS with Solvent o ) ] N
) Liquid-liquid extraction = Cosmetics Not specified
Extraction
EPA Method 522 Solid Phase Drinking and As low as 0.02
(GC/MS) Extraction (SPE) wastewater ppb[13]

EPA Method 1624
(GCIMS)

Not specified

Water, soil, biosolids

> 10 ppb[13]

Experimental Protocols

Protocol 1: Detection of 1,4-Dioxane in a Liquid Sample via Headspace GC/MS
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This protocol provides a general methodology for the quantification of 1,4-dioxane using an
isotopic dilution technique.

Materials:

Agilent 7697A Headspace Sampler (or equivalent)
e Agilent Intuvo 9000 GC with a 5977B MSD (or equivalent)
e 1,4-dioxane analytical standard
e 1 4-dioxane-d8 (internal standard)
o Milli-Q water
o Headspace vials (20 mL)
o Micropipettes
Procedure:
e Preparation of Internal Standard (1 ppm 1,4-dioxane-d8):
o Transfer approximately 1 mL of neat 1,4-dioxane-d8 standard into a clean vial.
o Add 25 pL of this solution to a 25 mL volumetric flask.
o Dilute to the mark with Milli-Q water and mix thoroughly.[12]
o Preparation of Calibration Standards:

o Prepare a series of calibration standards by spiking known amounts of 1,4-dioxane
analytical standard into Milli-Q water in headspace vials. A typical range is 10 ng/g to
20,000 ng/g (ppb).[12]

o Add a fixed volume (e.g., 2 mL) of the 1 ppm 1,4-dioxane-d8 internal standard to each
calibration standard vial.

e Sample Preparation:
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o For liquid samples, accurately measure 2 mL of the sample into a headspace vial.
o Add 2 mL of the 1 ppm 1,4-dioxane-d8 internal standard and mix well.[12]

o For semi-solid or solid samples, weigh between 0.1 to 2 g of the sample into a headspace
vial. Water may be added to create a slurry if the sample is thick. Add 2 mL of the 1 ppm
1,4-dioxane-d8 internal standard and mix well.[12]

o GC/MS Analysis:

o Analyze the prepared standards and samples using the headspace GC/MS system. The
specific instrument parameters for the GC column, oven temperature program, and mass
spectrometer settings should be optimized for the separation and detection of 1,4-dioxane
and its deuterated internal standard.

e Quantification:

o Create a calibration curve by plotting the ratio of the peak area of 1,4-dioxane to the peak
area of 1,4-dioxane-d8 against the concentration of the calibration standards.

o Determine the concentration of 1,4-dioxane in the samples by using the measured peak
area ratios and the calibration curve.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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